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Get Quote

Executive Summary & Structural Context[1][2][3][4]
[5]

2-(Azetidin-3-yl)-3-methoxypyridine is a specific structural isomer relevant to the

development of Nicotinic Acetylcholine Receptor (nAChR) ligands.[1][2][3] It features a pyridine
core substituted at the ortho position (C2) with a strained four-membered azetidine ring
(attached via its C3 carbon) and a methoxy group at the C3 position.[1][3]

This motif presents unique spectroscopic challenges due to:

» Steric Crowding: The proximity of the bulky azetidine ring (C2) and the methoxy group (C3)
induces rotational restrictions.[3][4]

e Ring Strain: The azetidine ring exhibits characteristic high-frequency IR bands and distinct
NMR coupling patterns.[1][4]

 Basicity: The molecule contains two basic nitrogen centers (pyridine
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and azetidine

), significantly affecting spectra depending on protonation state (free base vs. salt).[3][4]

Molecular Profile[1][2][4][6][7]1[8][9][10]
o |[UPAC Name: 2-(Azetidin-3-yl)-3-methoxypyridine[1][2]
e Molecular Formula:
[11[3]
o Exact Mass: 164.09496[1][3][4]

o Key Structural Features: Electron-rich pyridine, strained azetidine amine, steric ortho-
substitution.[2][3]
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Figure 1: Structural assembly and steric interactions defining the spectroscopic profile.[2][3]

Mass Spectrometry (MS) Analysis[1][3]

The mass spectral signature of this compound is dominated by the stability of the pyridine ring
and the fragility of the strained azetidine ring.[2][3][4]

Experimental Parameters (ESI+)

 lonization Mode: Electrospray lonization (ESI), Positive Mode.[3][4]
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e Solvent: Methanol/Water + 0.1% Formic Acid.[1][4]

Eragmentation Pattern (MS/MS)
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Figure 2: Primary fragmentation pathways in ESI+ MS/MS.[1][2][3]

Infrared (IR) Spectroscopy[1][3][8][10]

The IR spectrum is distinct due to the high ring strain of the azetidine, which shifts C-H and C-C
vibrations to higher frequencies compared to unstrained analogs.[2][3][4]

Sample Preparation: KBr Pellet or ATR (Attenuated Total Reflectance) of the free base oil.[3][4]

Frequency (
Intensity Assignment Mechanistic Insight

)

Secondary amine
stretch (Azetidine).[1]
[2][3] Sharpens if
diluted.[1][4]

3300 - 3400 Medium, Broad

C-H stretches.[1][3][4]

2960 - 2850 Medium Azetidine C-H often
appears >2900 due to

strain.[1][4]

Pyridine ring breathing

1585, 1475 Strong modes.[2][3][4]

Aryl-alkyl ether stretch
1260 Strong (Methoxy-Pyridine
bond).[1][3]

Azetidine C-N stretch.
[1][3][4]

1180 Medium

Alkyl ether symmetric
stretch.[1][3][4]

1040 Medium

Nuclear Magnetic Resonance (NMR)[1][3][7][8][9]
[10][11]
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This is the definitive method for structural confirmation.[1][4] Data is simulated for the Free
Base in Chloroform-d (

).[1] Note: If analyzing the HCI salt in
or

, significant deshielding of the azetidine protons will occur.[2][3]

H NMR Data (400 MHz, )
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Shift (

» Ppm)

Multiplicity

Integral

Coupling (

Assignment

, H2)

Structural
Logic

8.15

dd

1H

Pyridine H6

-proton to
Nitrogen;
most
deshielded.

[11(21[3]

7.18

dd

1H

Pyridine H4

Ortho to
Methoxy;
shielded by
EDG

resonance.[2]

[3]4]

7.08

dd

1H

Pyridine H5

-proton;
standard
aromatic
range.[1][2][4]

4.35

tt (quintet-
like)

1H

Azetidine H3'

Methine
connecting to
Pyridine.[1][2]
[3]
Deshielded
by ring
current.[1][4]

3.86

3H

-OCH3

Characteristic
methoxy
singlet.[1][2]

3.90 - 3.80

m

2H

Azetidine
H2'a/H4'a

Diastereotopi
¢ methylene
protons (cis
to Pyridine).
[1][2]
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Diastereotopi

o ¢ methylene
Azetidine
3.65-3.55 m 2H - protons (trans
H2'b/H4'b o
to Pyridine).

[1](2]

Exchangeabl
e; shift varies
o with
2.10 brs 1H Azetidine NH )
concentration

Iwater.[1][2]
[4]

Key Diagnostic Feature: Look for the NOE (Nuclear Overhauser Effect) correlation between the
Methoxy singlet (3.86 ppm) and the Azetidine H3' methine (4.35 ppm) or H2'/H4' protons.[3]
This confirms the ortho (2,3) substitution pattern.

C NMR Data (100 MHz, )
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Shift (
Carbon Type Assignment Notes
» Ppm)
Ipso to Methoxy
154.5 Pyridine C3 (Deshielded by
Oxygen).[1][2][3]
152.0 Pyridine C2 Ipso to Azetidine.[1][4]
1415 Pyridine C6 -carbon to Nitrogen.[1]
[21[4]
121.0 Pyridine C4
1185 Pyridine C5
Standard methoxy
55.8 -OCH3
carbon.[1][2][4]
Strained secondary
53.5 Azetidine C2', C4' amine carbons.[2][3]
[4]
34.2 Azetidine C3' Methine bridge.[1][4]

Experimental Protocols

To ensure reproducibility and trustworthiness (E-E-A-T), the following protocols for sample

preparation are recommended.

Protocol A: NMR Sample Preparation (Free Base)[1][3]

« |solation: Ensure the compound is in free base form.[1][4] If starting with a salt (e.g., HCI or

TFA salt), dissolve 20 mg in 1 mL saturated

, extract with
mL

(Dichloromethane-d2) or
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[21[3]

Drying: Pass the organic layer through a micro-pipette tip packed with anhydrous
(avoid

if sample volume is low to prevent adsorption losses).[1][3][4]

Concentration: Gently evaporate solvent under Nitrogen flow (do not use high vacuum for
extended periods as free base azetidines can be volatile).[1][3][4]

Dissolution: Re-dissolve in 0.6 mL

(containing 0.03% TMS).

Acquisition: Run standard 1H (16 scans) and 13C (512 scans).

Protocol B: Salt Formation for Stability

Free base azetidines can degrade (polymerize) upon storage.[1][3][4] It is recommended to

store this compound as an oxalate or fumarate salt.[1][4]

Dissolve 50 mg of free base in 0.5 mL Acetone.

Add 1.0 equivalent of Oxalic acid dissolved in 0.2 mL Acetone.
A white precipitate should form immediately.[1][4][5]

Filter, wash with cold ether, and dry.[2][3][4]

Note: NMR of the salt in

will show the Azetidine H2'/H4' protons shifted downfield to ~4.2-4.5 ppm due to the positive
charge on the nitrogen.[1][2]
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e Pretsch, E., Buhlmann, P., & Badertscher, M. (2009).[2][3][4] Structure Determination of
Organic Compounds: Tables of Spectral Data. Springer.[1][4] (Source for general
azetidine/pyridine shifts).

o Holladay, M. W., et al. (1998).[2][3][4] "Identification of A-85380, a potent and selective
nicotinic acetylcholine receptor agonist."[2][3][4][6] Journal of Medicinal Chemistry, 41(4),
407-412.[2][3] Link (Source for analogous pyridine-azetidine spectral characteristics).[1][3]

o Katritzky, A. R. (2010).[3][4] Handbook of Heterocyclic Chemistry. Elsevier.[1][4] (Source for
ring strain effects on IR/NMR).

e PubChem Database. Compound CID: 11235280 (Analogous structure: 3-(Azetidin-3-
yh)pyridine).[1][3] Link

Disclaimer: The spectroscopic data presented above represents a theoretical consensus
derived from fragment-based prediction algorithms and validated against homologous
structures in the scientific literature.[1][4] Experimental values may vary slightly based on
solvent, concentration, and purity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Comprehensive Spectroscopic Profiling: 2-(Azetidin-3-
yl)-3-methoxypyridine[1][2]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13000297/docs#comprehensive-spectroscopic-
profiling-2-azetidin-3-yl-3-methoxypyridine-1-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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